Cas no 1980034-68-1 (Hexafluoroisopropyl propyl carbonate)

• Product Name: Hexafluoroisopropyl propyl carbonate
• CAS No: 1980034-68-1
• MF: C₇H₈F₆O₃
• MW: 254.12704372406
• CID: 4632432
• Update Time: 2025-06-08

Hexafluoroisopropyl propyl carbonate Chemical and Physical Properties

Names and Identifiers

• Hexafluoroisopropyl propyl carbonate

• Inchi： 1S/C7H8F6O3/c1-2-3-15-5(14)16-4(6(8,9)10)7(11,12)13/h4H,2-3H2,1H3
• InChI Key： BJYHAPJCDZWQQY-UHFFFAOYSA-N
• SMILES： C(OC(C(F)(F)F)C(F)(F)F)(=O)OCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Carbonic acid diesters

Additional information on Hexafluoroisopropyl propyl carbonate

Introduction to Hexafluoroisopropyl Propyl Carbonate (CAS No. 1980034-68-1)

Hexafluoroisopropyl propyl carbonate, with the chemical formula C₈H₇F₆O₃, is a specialized organic compound characterized by its unique structure and versatile applications. This compound is identified by the CAS number 1980034-68-1 and has garnered significant attention in the field of chemical and pharmaceutical research due to its distinctive properties and potential uses.

The molecular structure of hexafluoroisopropyl propyl carbonate consists of a propyl group linked to a carbonate ester, with the propyl group further substituted with hexafluoroisopropyl groups. This arrangement imparts a high degree of stability and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of multiple fluorine atoms enhances the compound's lipophilicity and metabolic stability, which are crucial factors in pharmaceutical applications.

In recent years, hexafluoroisopropyl propyl carbonate has been explored for its potential in drug development. Its ability to act as a protecting group or a synthetic intermediate has made it useful in the synthesis of complex molecules. For instance, researchers have utilized this compound in the preparation of fluorinated heterocycles, which are known for their biological activity and therapeutic potential.

One of the most compelling aspects of hexafluoroisopropyl propyl carbonate is its role in enhancing the bioavailability of active pharmaceutical ingredients (APIs). The fluorine atoms can improve the compound's interaction with biological targets, leading to more efficient drug delivery systems. This has been particularly relevant in the development of antiviral and anticancer agents, where fluorinated compounds have shown promising results.

Recent studies have also highlighted the use of hexafluoroisopropyl propyl carbonate in materials science. Its unique chemical properties make it an excellent candidate for polymer modification, where it can enhance thermal stability and mechanical strength. These attributes are particularly valuable in high-performance materials used in aerospace and automotive industries.

The synthesis of hexafluoroisopropyl propyl carbonate involves multi-step reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as fluorochemical transformations and catalytic processes, are often employed to achieve high yields and purity. These techniques ensure that the final product meets the stringent requirements of industrial and pharmaceutical applications.

The safety profile of hexafluoroisopropyl propyl carbonate is another critical consideration. While it is not classified as a hazardous material, proper handling procedures must be followed to ensure worker safety. This includes using appropriate personal protective equipment (PPE) and maintaining good ventilation in workspaces. Regulatory guidelines from agencies such as the FDA and EMA provide comprehensive guidelines for handling and using this compound in pharmaceutical settings.

In conclusion, hexafluoroisopropyl propyl carbonate (CAS No. 1980034-68-1) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and other industrial applications. Its unique chemical properties, coupled with recent advancements in synthetic chemistry, make it a valuable asset for researchers and manufacturers alike. As further research continues to uncover new applications for this compound, its importance in modern science is likely to grow even more pronounced.